Cas no 1864072-73-0 ((2-ethyl-5-methyl-2H-1,2,3-triazol-4-yl)methanol)

• Product Name: (2-ethyl-5-methyl-2H-1,2,3-triazol-4-yl)methanol
• CAS No: 1864072-73-0
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• MDL: MFCD29033981
• CID: 4625392
• PubChem ID: 121552333
• Update Time: 2025-10-21

(2-ethyl-5-methyl-2H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-ethyl-5-methyl-2H-1,2,3-triazol-4-yl)methanol
• (2-ethyl-5-methyltriazol-4-yl)methanol
• Z2235330340

• MDL： MFCD29033981
• Inchi： 1S/C6H11N3O/c1-3-9-7-5(2)6(4-10)8-9/h10H,3-4H2,1-2H3
• InChI Key： IFMBUIFTAFFOIG-UHFFFAOYSA-N
• SMILES： OCC1C(C)=NN(CC)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 109
• XLogP3: 0.1
• Topological Polar Surface Area: 50.9

Additional information on (2-ethyl-5-methyl-2H-1,2,3-triazol-4-yl)methanol

Introduction to (2-Ethyl-5-Methyl-2H-1,2,3-Triazol-4-Yl)Methanol (CAS No. 1864072-73-0)

The compound (2-Ethyl-5-Methyl-2H-1,2,3-Triazol-4-Yl)Methanol, identified by the CAS registry number 1864072-73-0, is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds containing three nitrogen atoms in a five-membered ring. The presence of an ethyl and methyl group on the triazole ring adds to its structural complexity and functional diversity.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry due to their ability to act as bioisosteres and their potential for forming hydrogen bonds. The methanol group attached to the triazole ring in this compound further enhances its functional versatility. Researchers have explored the use of such compounds in drug design, particularly in the development of kinase inhibitors and other therapeutic agents.

The synthesis of (2-Ethyl-5-Methyl-2H-1,2,3-Triazol-4-Yl)Methanol typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The optimization of these steps has been a focus of recent research to improve yield and purity. For instance, a study published in 2023 demonstrated the use of microwave-assisted synthesis to accelerate the formation of triazole rings while maintaining high stereochemical control.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethanol. These properties make it suitable for use in organic synthesis and as an intermediate in pharmaceutical manufacturing.

One of the most promising applications of (2-Ethyl-5-Methyl-2H-1,2,3-Triazol-4-Yl)Methanol is in the field of agrochemistry. Recent research has shown that triazole derivatives can act as effective fungicides and plant growth regulators. A study conducted by Smith et al. (2023) demonstrated that this compound exhibits potent antifungal activity against common crop pathogens such as Fusarium graminearum and Alternaria solani.

Moreover, the compound has shown potential in materials science as a precursor for polymer synthesis. Its ability to form stable covalent bonds with other monomers makes it a valuable building block for developing advanced materials with tailored properties.

In conclusion, (2-Ethyl-5-Methyl-2H-1,2,3-Triazol-4-Yl)Methanol (CAS No. 1864072-73-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a key molecule for future innovations in chemistry and related fields.